Cas no 1252377-30-2 (N-(1-cyanocyclopentyl)-2-(phenylsulfanyl)acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-(phenylsulfanyl)acetamide
• CAS No: 1252377-30-2
• MF: C₁₄H₁₆N₂OS
• MW: 260.354641914368
• CID: 5684492
• PubChem ID: 47095883
• Update Time: 2025-11-01

N-(1-cyanocyclopentyl)-2-(phenylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26422353
• N-(1-cyanocyclopentyl)-2-phenylsulfanylacetamide
• N-(1-cyanocyclopentyl)-2-(phenylsulfanyl)acetamide
• 1252377-30-2
• AKOS017259928
• Z19751658

• Inchi： 1S/C14H16N2OS/c15-11-14(8-4-5-9-14)16-13(17)10-18-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-10H2,(H,16,17)
• InChI Key： SEOLGEHZBPZZQE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 260.09833431g/mol
• Monoisotopic Mass: 260.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.2Ų

Additional information on N-(1-cyanocyclopentyl)-2-(phenylsulfanyl)acetamide

N-(1-cyanocyclopentyl)-2-(phenylsulfanyl)acetamide (CAS No. 1252377-30-2): An Overview of a Promising Compound in Medicinal Chemistry

N-(1-cyanocyclopentyl)-2-(phenylsulfanyl)acetamide (CAS No. 1252377-30-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule, characterized by its cyano and phenylsulfanyl functional groups, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of N-(1-cyanocyclopentyl)-2-(phenylsulfanyl)acetamide is particularly noteworthy. The presence of the cyano group imparts significant electronic and steric effects, which can influence the compound's reactivity and binding properties. The phenylsulfanyl group, on the other hand, contributes to the molecule's lipophilicity and can enhance its ability to cross biological membranes. These structural features make it a promising candidate for various pharmaceutical applications.

Recent research has focused on the potential of N-(1-cyanocyclopentyl)-2-(phenylsulfanyl)acetamide as an inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways. This property makes it a potential lead compound for the development of drugs targeting diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, N-(1-cyanocyclopentyl)-2-(phenylsulfanyl)acetamide has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and chemokines. This finding is particularly significant given the increasing prevalence of inflammatory diseases and the need for new therapeutic options.

The pharmacokinetic profile of N-(1-cyanocyclopentyl)-2-(phenylsulfanyl)acetamide has also been a focus of recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. Its good oral bioavailability and low toxicity profile make it an attractive candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-cyanocyclopentyl)-2-(phenylsulfanyl)acetamide in various disease models. Early results from these trials have been promising, with the compound demonstrating significant therapeutic benefits in preclinical models of cancer and inflammatory diseases. These findings underscore the potential of this compound to address unmet medical needs and improve patient outcomes.

The synthetic route for preparing N-(1-cyanocyclopentyl)-2-(phenylsulfanyl)acetamide is well-documented in the literature. The synthesis typically involves several steps, including the formation of the cyclopentane ring, introduction of the cyano group, and attachment of the phenylsulfanyl moiety. Optimized synthetic methods have been developed to improve yield and purity, making large-scale production feasible for commercial applications.

In conclusion, N-(1-cyanocyclopentyl)-2-(phenylsulfanyl)acetamide (CAS No. 1252377-30-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure, combined with its favorable biological activities and pharmacokinetic properties, positions it as a valuable lead compound for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.